Cas no 1421531-90-9 (N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide
• CAS No: 1421531-90-9
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 6033956
• PubChem ID: 71787443
• Update Time: 2025-06-14

N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide
• 1421531-90-9
• AKOS024536351
• F6190-0075

• Inchi： 1S/C13H15F2NO2/c14-10-4-3-9(7-11(10)15)13(18)16-6-5-12(17)8-1-2-8/h3-4,7-8,12,17H,1-2,5-6H2,(H,16,18)
• InChI Key： PDLOZCZHMKICNM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCCC(C1CC1)O)=O)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide

Research Brief on N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide (CAS: 1421531-90-9)

N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide (CAS: 1421531-90-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and difluorobenzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step process involving the condensation of 3,4-difluorobenzoic acid with 3-cyclopropyl-3-hydroxypropylamine, followed by purification via column chromatography. The resulting compound exhibited excellent stability under physiological conditions, making it a viable candidate for further preclinical testing.

In terms of biological activity, N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide has been identified as a potent modulator of the AMP-activated protein kinase (AMPK) pathway. AMPK is a critical regulator of cellular energy homeostasis, and its activation has been implicated in the treatment of metabolic disorders such as diabetes and obesity. A recent in vitro study demonstrated that this compound significantly enhanced AMPK phosphorylation in hepatocytes, leading to improved glucose uptake and lipid metabolism. These findings suggest its potential as a therapeutic agent for metabolic syndrome.

Furthermore, preclinical studies have explored the compound's anti-inflammatory properties. Research conducted by a team at the University of California, San Francisco (2024) revealed that N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This anti-inflammatory effect was mediated through the suppression of the NF-κB signaling pathway, indicating its potential application in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate oral bioavailability, necessitating further structural modifications to improve its absorption and distribution profiles. Additionally, comprehensive toxicity studies are required to assess its safety profile before progressing to clinical trials. Ongoing research aims to address these limitations through the development of prodrug derivatives and advanced formulation strategies.

In conclusion, N-(3-cyclopropyl-3-hydroxypropyl)-3,4-difluorobenzamide (CAS: 1421531-90-9) represents a promising candidate for the treatment of metabolic and inflammatory disorders. Its unique chemical structure and multifaceted biological activities underscore its potential as a lead compound for future drug development. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in its clinical translation.